Cas no 391953-92-7 (5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3))

• Product Name: 5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3)
• CAS No: 391953-92-7
• MF: C₈H₁₄Cl₃N₃
• MW: 258.575858592987
• CID: 299240
• PubChem ID: 22620752
• Update Time: 2025-04-19

5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3)
• 5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, trihydrochloride (9CI)
• 6,7,8,9-TETRAHYDRO-5H-PYRIMIDO[4,5-D]AZEPINE
• JZEWMDACUINMOG-UHFFFAOYSA-N
• 391953-92-7
• 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepinetrihydrochloride
• 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine trihydrochloride

• Inchi： 1S/C8H11N3.3ClH/c1-3-9-4-2-8-7(1)5-10-6-11-8;;;/h5-6,9H,1-4H2;3*1H
• InChI Key： JZEWMDACUINMOG-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1CCC2=C(C=NC=N2)CC1

Computed Properties

• Exact Mass: 149.09500
• Monoisotopic Mass: 257.025331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81000
• LogP: 0.49360